Cas no 540516-31-2 (1H-Benzimidazole-2-propanol, 5-bromo-)

• Product Name: 1H-Benzimidazole-2-propanol, 5-bromo-
• CAS No: 540516-31-2
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 355653
• PubChem ID: 4162826
• Update Time: 2025-11-01

1H-Benzimidazole-2-propanol, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-propanol, 5-bromo-
• 3-(6-bromo-1H-benzimidazol-2-yl)propan-1-ol
• NCGC00326837-01
• AB01321524-02
• AKOS002675666
• Z1269127405
• 540516-31-2
• 3-(5-Bromo-1H-benzoimidazol-2-yl)-propan-1-ol
• 3-(5-Bromo-1H-benzo[d]imidazol-2-yl)propan-1-ol
• DTXSID70400114

• MDL： MFCD03197451
• Inchi： 1S/C10H11BrN2O/c11-7-3-4-8-9(6-7)13-10(12-8)2-1-5-14/h3-4,6,14H,1-2,5H2,(H,12,13)
• InChI Key： WFKMGDNIDZUZSG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(CCCO)=N2

Computed Properties

• Exact Mass: 254.00553
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole-2-propanol, 5-bromo-

Introduction to 1H-Benzimidazole-2-propanol, 5-bromo- (CAS No. 540516-31-2)

The compound 1H-Benzimidazole-2-propanol, 5-bromo- (CAS No. 540516-31-2) is a specialized heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, which is well-documented for its broad spectrum of biological activities. The presence of a bromine substituent at the 5-position and a hydroxyl group at the 2-position introduces unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

Benzimidazoles are a class of aromatic heterocycles that consist of a benzene ring fused to a pyridazine ring. They are known for their role as pharmacophores in numerous therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The structural motif of benzimidazole is particularly stable due to the delocalization of electrons across the aromatic system, which contributes to its biological efficacy. In particular, modifications at the 2- and 5-positions can significantly alter the pharmacokinetic and pharmacodynamic properties of benzimidazole derivatives.

The 5-bromo substitution on the benzimidazole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the 1H-Benzimidazole-2-propanol moiety introduces a hydroxyl group that can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of benzimidazole derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain benzimidazole-based compounds exhibit potent inhibitory activity against enzymes involved in cancer progression. The 1H-Benzimidazole-2-propanol, 5-bromo- derivative has been investigated for its potential as a lead compound in developing novel anticancer agents. Preliminary studies suggest that it may interfere with key signaling pathways by inhibiting specific kinases or transcription factors.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. Researchers have explored its utility as an intermediate in synthesizing antimicrobial agents, leveraging its ability to disrupt bacterial cell wall synthesis. The bromo substituent facilitates further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made 1H-Benzimidazole-2-propanol, 5-bromo- a versatile building block in drug discovery pipelines.

The synthesis of 1H-Benzimidazole-2-propanol, 5-bromo- typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of the benzimidazole core followed by selective hydroxylation at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision. These methods ensure high yield and purity, which are critical for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically varying substituents at different positions on the benzimidazole ring, researchers can gain insights into how structural changes affect biological activity. This information is invaluable for optimizing drug candidates and improving their efficacy and safety profiles. The 1H-Benzimidazole-2-propanol, 5-bromo- derivative serves as an excellent starting point for such investigations due to its well-defined scaffold and reactive sites.

The pharmacological profile of 1H-Benzimidazole-2-propanol, 5-bromo- has been studied using both computational modeling and experimental assays. Molecular docking simulations have predicted its binding interactions with target proteins, providing a rational basis for designing derivatives with enhanced potency. In vitro experiments have confirmed its ability to modulate enzyme activity and cell signaling pathways relevant to human diseases. These findings underscore its significance as a pharmacological tool and potential therapeutic agent.

Future research directions may focus on exploring novel synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts could be directed toward evaluating its pharmacokinetic properties in preclinical models to assess its suitability for clinical development. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible medical benefits.

In conclusion,1H-Benzimidazole-2-propanol, 5-bromo- (CAS No. 540516-31-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules. As our understanding of benzimidazole chemistry continues to evolve,this derivative will undoubtedly play a crucial role in discovering new treatments for various diseases.